molecular formula C9H13BrN2O2S2 B426447 1-(5-Bromothiophen-2-yl)sulfonyl-4-methylpiperazine CAS No. 641999-90-8

1-(5-Bromothiophen-2-yl)sulfonyl-4-methylpiperazine

Cat. No. B426447
CAS RN: 641999-90-8
M. Wt: 325.3g/mol
InChI Key: BFZGLUYSKKBVIJ-UHFFFAOYSA-N
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Description

1-(5-Bromothiophen-2-yl)sulfonyl-4-methylpiperazine is a useful research compound. Its molecular formula is C9H13BrN2O2S2 and its molecular weight is 325.3g/mol. The purity is usually 95%.
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properties

CAS RN

641999-90-8

Product Name

1-(5-Bromothiophen-2-yl)sulfonyl-4-methylpiperazine

Molecular Formula

C9H13BrN2O2S2

Molecular Weight

325.3g/mol

IUPAC Name

1-(5-bromothiophen-2-yl)sulfonyl-4-methylpiperazine

InChI

InChI=1S/C9H13BrN2O2S2/c1-11-4-6-12(7-5-11)16(13,14)9-3-2-8(10)15-9/h2-3H,4-7H2,1H3

InChI Key

BFZGLUYSKKBVIJ-UHFFFAOYSA-N

SMILES

CN1CCN(CC1)S(=O)(=O)C2=CC=C(S2)Br

Canonical SMILES

CN1CCN(CC1)S(=O)(=O)C2=CC=C(S2)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of commercially available 5-bromo-thiophene-2-sulfonyl chloride (3.0 g, 11.5 mmol) in THF (22 ml) was added at room temperature triethylamine (1.76 ml, 12.6 mmol), the mixture was cooled (ice-water), and a solution of commercially available 1-methylpiperazine (3.82 ml, 34.4 mmol) in THF (22 ml) was added drop wise. The reaction mixture was stirred at room temperature for 16 h and evaporated. The crude product was further purified by flash chromatography (dichloromethane/methanol) and subsequent crystallization from dichloromethane/hexane to yield the title compound (3.12 g, 84%) as a white solid. MS (ISP) 324.8 [(M+H)+], mp 122° C.
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Synthesis routes and methods II

Procedure details

To a stirred solution of commercially available 5-bromo-thiophene-2-sulfonyl chloride (3.0 g, 11.5 mmol) in THF (22 ml) was added at room temperature triethylamine (1.76 ml, 12.6 mmol), the mixture was cooled (ice-water), and a solution of commercially available 1-methylpiperazine (3.82 ml, 34.4 mmol) in THF (22ml) was added drop wise. The reaction mixture was stirred at room temperature for 16h and evaporated. The crude product was further purified by flash chromatography (dichloromethane/methanol) and subsequent crystallization from dichloromethane/hexane to yield the title compound (3.12 g, 84%) as a white solid. MS (ISP) 324.8 [(M+H)+], mp 122° C.
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